Cas no 1227580-31-5 (2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde)

• Product Name: 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde
• CAS No: 1227580-31-5
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• CID: 2618170
• PubChem ID: 72212930
• Update Time: 2025-10-29

2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde
• 2-FLUORO-6-HYDROXYISONICOTINALDEHYDE
• 1227580-31-5
• AB71295
• 6-fluoro-2-oxo-1,2-dihydropyridine-4-carbaldehyde

• Inchi： 1S/C6H4FNO2/c7-5-1-4(3-9)2-6(10)8-5/h1-3H,(H,8,10)
• InChI Key： LNTPNJFBFQILEP-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=CC(N1)=O

Computed Properties

• Exact Mass: 141.02260653g/mol
• Monoisotopic Mass: 141.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde

2-Fluoro-6-oxo-1H-pyridine-4-carbaldehyde (CAS No. 1227580-31-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde (CAS No. 1227580-31-5) has emerged as a valuable synthetic intermediate with broad applications in pharmaceutical research and material science. This fluorinated pyridine derivative combines the unique electronic properties of fluorine substitution with the versatile reactivity of an aldehyde functional group, making it particularly attractive for designing novel bioactive compounds and functional materials.

The molecular structure of 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde features three distinct reactive sites: the fluoro substituent at position 2, the oxo group at position 6, and the formyl group at position 4. This trifunctional nature allows for multiple modification pathways, enabling chemists to create diverse molecular architectures. Recent literature highlights its growing importance in the synthesis of kinase inhibitors and antimicrobial agents, addressing current challenges in drug-resistant infections and targeted cancer therapies.

From a synthetic chemistry perspective, the 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde scaffold offers several advantages. The electron-withdrawing effect of the fluorine atom enhances the reactivity of neighboring positions, facilitating selective nucleophilic substitutions. Meanwhile, the aldehyde group serves as a convenient handle for condensation reactions, reductive aminations, and cyclization processes. These properties explain why researchers frequently search for "2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde synthesis" and "applications of fluorinated pyridine aldehydes" in scientific databases.

The compound's stability profile makes it particularly valuable for medicinal chemistry applications. Unlike many reactive aldehydes, 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde demonstrates good stability under ambient conditions while remaining sufficiently reactive for most synthetic transformations. This balance between stability and reactivity has led to its incorporation in several drug discovery programs, especially in the development of small molecule therapeutics targeting protein-protein interactions.

Recent advances in green chemistry have also explored 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde as a building block for sustainable synthesis. Researchers have developed catalytic methods for its preparation that minimize waste generation and reduce reliance on hazardous reagents. These innovations respond to growing industry demands for "environmentally friendly synthesis of fluorinated heterocycles" and "green approaches to pharmaceutical intermediates," as reflected in current search trends.

In material science, the 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde structure has found applications in designing functional polymers and coordination complexes. The fluorine atom's ability to modulate electronic properties, combined with the aldehyde's metal-coordinating capacity, makes this compound useful for creating materials with tailored optical and electronic characteristics. This aligns with increasing interest in "fluorinated pyridine-based materials" and "aldehyde-functionalized heterocycles for optoelectronics."

The commercial availability of 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde (CAS No. 1227580-31-5) has significantly expanded in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound with >95% purity, suitable for most synthetic applications. Quality control measures focus particularly on minimizing impurities that could affect subsequent reactions, addressing common purchaser concerns about "high purity fluorinated pyridine derivatives" and "reliable sources of specialty aldehydes."

Analytical characterization of 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde typically involves a combination of NMR spectroscopy (particularly ¹⁹F NMR for verifying fluorine content), mass spectrometry, and HPLC analysis. These techniques confirm both the compound's identity and purity, which are critical for reproducible results in synthetic applications. The distinctive 1H NMR signature of the aldehyde proton (typically appearing around δ 10 ppm) serves as a convenient diagnostic marker.

Looking forward, 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde is poised to play an increasingly important role in drug discovery and material innovation. Its unique combination of fluorine substitution and aldehyde functionality addresses two major contemporary needs in chemical research: the development of metabolically stable drug candidates (where fluorine incorporation is often beneficial) and the creation of functional materials with precisely tuned properties. These applications explain the compound's growing presence in both academic literature and industrial research programs.

For researchers working with 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde, proper handling and storage recommendations include protection from moisture (due to the aldehyde's sensitivity to hydration) and storage under inert atmosphere when long-term stability is required. While not classified as hazardous under standard regulations, prudent laboratory practices should be followed, consistent with general chemical safety principles and common search queries about "safe handling of fluorinated aldehydes."

The synthesis of 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde typically proceeds through controlled fluorination reactions of appropriate pyridine precursors, followed by selective oxidation to introduce the aldehyde functionality. Recent methodological improvements have focused on increasing yields and selectivity, particularly for large-scale production. These developments respond to industry needs for "scalable synthesis of fluorinated heterocyclic aldehydes" and "cost-effective routes to pyridine derivatives."

In conclusion, 2-fluoro-6-oxo-1H-pyridine-4-carbaldehyde (CAS No. 1227580-31-5) represents a strategically important building block in modern organic synthesis. Its versatile reactivity profile, combined with the beneficial effects of fluorine substitution, makes it valuable across multiple research domains. As chemical innovation continues to address challenges in healthcare, materials science, and sustainability, this compound will likely maintain its position as a key intermediate in cutting-edge research and development.